Cas no 1690990-77-2 (5-bromo-1-(4-methylphenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(4-methylphenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1690990-77-2
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• CID: 5783025
• PubChem ID: 103098492
• Update Time: 2023-12-26

5-bromo-1-(4-methylphenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1690990-77-2
• EN300-1107575
• 5-bromo-1-[(4-methylphenyl)methyl]-1H-1,2,4-triazol-3-amine
• 5-bromo-1-(4-methylphenyl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C10H11BrN4/c1-7-2-4-8(5-3-7)6-15-9(11)13-10(12)14-15/h2-5H,6H2,1H3,(H2,12,14)
• InChI Key： LKQMQBVJUDIMIQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 266.01671g/mol
• Monoisotopic Mass: 266.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7Ų